Cas no 1855891-18-7 (1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl-)

1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl-, is a heterocyclic compound featuring a pyrazole core substituted with hydrazinyl and methyl groups at the 5-, 1-, and 3-positions, respectively. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The hydrazinyl moiety enhances its utility as a building block for constructing nitrogen-rich heterocycles or as a ligand in metal-organic frameworks. Its defined substitution pattern ensures consistent reactivity, while the methyl groups contribute to stability and solubility in organic solvents. The compound is typically handled under controlled conditions due to the hydrazine functionality, which requires careful storage and handling protocols.

1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl- structure

1855891-18-7 structure

Product Name:1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl-

CAS No:1855891-18-7

MF:C₅H₁₀N₄

MW:126.15969991684

CID:6442403

PubChem ID:23443604

Update Time:2025-10-25

1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl-
- Inchi： 1S/C5H10N4/c1-4-3-5(7-6)9(2)8-4/h3,7H,6H2,1-2H3
- InChI Key： NBEGARRVBOLRNB-UHFFFAOYSA-N
- SMILES： N1(C)C(NN)=CC(C)=N1

Experimental Properties

Density: 1.26±0.1 g/cm3(Predicted)
Boiling Point: 280.5±20.0 °C(Predicted)
pka: 5.80±0.70(Predicted)

1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1852665-1g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	1g	$770.0	2023-09-18
Enamine	EN300-1852665-5g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	5g	$2235.0	2023-09-18
Enamine	EN300-1852665-10g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	10g	$3315.0	2023-09-18
Enamine	EN300-1852665-0.05g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	0.05g	$647.0	2023-09-18
Enamine	EN300-1852665-0.1g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	0.1g	$678.0	2023-09-18
Enamine	EN300-1852665-0.25g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	0.25g	$708.0	2023-09-18
Enamine	EN300-1852665-0.5g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	0.5g	$739.0	2023-09-18
Enamine	EN300-1852665-1.0g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	1g	$1343.0	2023-05-26
Enamine	EN300-1852665-2.5g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	2.5g	$1509.0	2023-09-18
Enamine	EN300-1852665-5.0g	5-hydrazinyl-1,3-dimethyl-1H-pyrazole	1855891-18-7	5g	$3894.0	2023-05-26

1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl- Related Literature

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2. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

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Additional information on 1H-Pyrazole, 5-hydrazinyl-1,3-dimethyl-

1H-Pyrazole, 5-Hydrazinyl-1,3-Dimethyl-

The compound 1H-Pyrazole, 5-Hydrazinyl-1,3-Dimethyl- (CAS No. 1855891-18-7) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyrazole family, which is known for its versatile reactivity and structural diversity. The presence of the hydrazine group at the 5-position and methyl groups at positions 1 and 3 introduces unique electronic and steric properties, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The hydrazine moiety in this compound has been shown to enhance bioavailability and improve the pharmacokinetic profiles of drugs. Additionally, the dimethyl substitution at positions 1 and 3 contributes to increased lipophilicity, which is crucial for membrane permeability in biological systems.

In the field of materials science, 1H-Pyrazole, 5-Hydrazinyl-1,3-Dimethyl- has been explored as a precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. The nitrogen-rich structure of this compound facilitates strong metal-ligand interactions, making it suitable for applications in gas storage, catalysis, and sensing technologies.

Furthermore, this compound has demonstrated potential in analytical chemistry as a chelating agent for metal ions. Its ability to form stable complexes with transition metals has been utilized in the development of selective sensors for environmental monitoring and clinical diagnostics.

The synthesis of 1H-Pyrazole, 5-Hydrazinyl-1,3-Dimethyl- involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing production costs and environmental impact.

Given its diverse applications and promising research outcomes, 1H-Pyrazole, 5-Hydrazinyl-1,3-Dimethyl- continues to be a focal point in both academic and industrial research. Its unique chemical properties make it a valuable tool for addressing challenges in drug development, materials science, and analytical chemistry.